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Compound of Interest

Compound Name: 1,1-Diphenylhexane

CAS No.: 1530-04-7

Cat. No.: B074154

Get Quote

1,1-Diphenylhexane (CAS: 1530-04-7) is an aromatic hydrocarbon with the molecular formula

C₁₈H₂₂ and a molecular weight of 238.37 g/mol .[1][2][3] Structurally, it consists of a six-carbon

aliphatic hexane chain attached to a carbon atom that is also bonded to two phenyl groups.

This structure is fundamentally nonpolar. The two bulky phenyl groups and the flexible hexane

chain contribute to significant van der Waals forces while lacking any capacity for hydrogen

bonding or strong dipole-dipole interactions.

The principle of "like dissolves like" is the cornerstone for predicting solubility.[4][5] This

principle states that substances with similar intermolecular forces are likely to be soluble in one

another. Polar solvents, characterized by large dipole moments and/or hydrogen bonding

capabilities (e.g., water, ethanol), effectively dissolve polar solutes. Conversely, nonpolar

solvents, which interact primarily through weaker London dispersion forces, are required to

dissolve nonpolar solutes.[5]

Based on its molecular architecture, 1,1-Diphenylhexane is predicted to be:

Highly soluble in nonpolar aromatic and aliphatic hydrocarbon solvents (e.g., toluene,

benzene, hexane, cyclohexane).
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Moderately soluble in solvents of intermediate polarity (e.g., diethyl ether, dichloromethane,

ethyl acetate).

Sparingly soluble to insoluble in highly polar solvents (e.g., methanol, ethanol, acetone) and

protic solvents, especially water.[6]

Physicochemical Properties
A summary of the known physical and chemical properties of 1,1-Diphenylhexane is essential

for its handling and for designing solubility experiments.

Property Value Reference

CAS Number 1530-04-7 [3]

Molecular Formula C₁₈H₂₂ [1][3]

Molecular Weight 238.37 g/mol [1][3]

Physical State Liquid (at standard conditions) [7]

Boiling Point 129 - 130 °C (264.2 - 266 °F) [7]

Solubility
No quantitative data readily

available
[7]

Experimental Determination of Solubility
The most reliable method for determining the solubility of a compound is through the

preparation and analysis of a saturated solution at a controlled temperature. The following

protocol describes a robust, self-validating workflow based on the isothermal equilibrium

method.

General Experimental Workflow
The process begins with selecting a range of solvents, preparing saturated mixtures, allowing

them to reach equilibrium, separating the undissolved solute, and finally quantifying the amount

of dissolved solute in the clear supernatant.
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Caption: Workflow for experimental solubility determination.
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Detailed Step-by-Step Protocol
This protocol is designed to determine solubility via gravimetric analysis, which is direct and

does not require spectroscopic calibration.

Materials and Equipment:

1,1-Diphenylhexane (solute)

A selection of high-purity organic solvents (see Table 2)

Analytical balance (readable to 0.1 mg)

Thermostatic shaker or incubator set to a constant temperature (e.g., 25.0 °C)

Glass vials with screw caps (e.g., 4 mL)

Calibrated micropipettes

Centrifuge with appropriate vial adapters

Pre-weighed collection vials for gravimetric analysis

Evaporation system (e.g., vacuum oven, rotary evaporator, or nitrogen blow-down system)

Procedure:

Preparation: a. Into a series of labeled glass vials, add a precise volume (e.g., 2.0 mL) of

each selected organic solvent.[8] b. Add 1,1-Diphenylhexane dropwise to each vial until a

visible excess of the liquid solute forms a distinct second phase that does not dissolve upon

initial shaking. This ensures the solution will be saturated. c. Securely cap the vials to

prevent solvent evaporation.

Equilibration: a. Place the vials in a thermostatic shaker set to the desired temperature (e.g.,

25.0 ± 0.1 °C). b. Agitate the vials for a sufficient period to ensure equilibrium is reached. A

duration of 24 hours is typically adequate. The system is at equilibrium when the

concentration of the solute in the solvent phase no longer changes over time.
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Phase Separation: a. After equilibration, transfer the vials to a centrifuge. b. Centrifuge at a

moderate speed (e.g., 3000 rpm for 10 minutes) to pellet all undissolved solute, ensuring a

clear supernatant.

Quantification (Gravimetric): a. Carefully open each vial, avoiding any disturbance of the

undissolved layer. b. Using a calibrated micropipette, withdraw a precise volume of the clear

supernatant (e.g., 1.00 mL) and transfer it to a pre-weighed, labeled collection vial. c.

Evaporate the solvent from the collection vials completely using a vacuum oven or nitrogen

stream. Avoid excessive heat that could vaporize the 1,1-Diphenylhexane solute. d. Once

the solvent is fully removed, place the vials in a desiccator to cool to room temperature. e.

Weigh the vial containing the dry residue on the analytical balance. f. The mass of the

dissolved solute is the final mass minus the initial mass of the vial.

Calculation: a. Calculate the solubility using the formula: Solubility (mg/mL) = Mass of

Residue (mg) / Volume of Supernatant Taken (mL) b. Repeat the measurement at least in

triplicate for each solvent to ensure reproducibility and calculate the mean and standard

deviation.

Data Presentation and Interpretation
Results should be compiled into a structured table, allowing for clear comparison across

different solvents. Solvents are often categorized by their polarity.

Table 2: Solubility of 1,1-Diphenylhexane in Common Organic Solvents at 25°C
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Solvent Class Solvent
Dielectric
Constant (ε)¹

Predicted
Solubility

Experimental
Solubility
(mg/mL)

Nonpolar n-Hexane 1.9 High
[Enter
Experimental
Data]

Cyclohexane 2.0 High

[Enter

Experimental

Data]

Toluene 2.4 High

[Enter

Experimental

Data]

Intermediate Diethyl Ether 4.3 Moderate-High

[Enter

Experimental

Data]

Dichloromethane 9.1 Moderate

[Enter

Experimental

Data]

Ethyl Acetate 6.0 Moderate

[Enter

Experimental

Data]

Polar Aprotic Acetone 21.0 Low

[Enter

Experimental

Data]

Acetonitrile 37.5 Very Low

[Enter

Experimental

Data]

Polar Protic Ethanol 24.5 Very Low

[Enter

Experimental

Data]

Methanol 32.7 Insoluble [Enter

Experimental
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Solvent Class Solvent
Dielectric
Constant (ε)¹

Predicted
Solubility

Experimental
Solubility
(mg/mL)

Data]

Water 80.1 Insoluble

[Enter

ExperimentalDat

a]

¹Dielectric constant values are approximate and sourced from general chemical reference

tables.[9]

Safety and Handling
According to its Safety Data Sheet, 1,1-Diphenylhexane requires standard laboratory

precautions.[7]

Handling: Wear appropriate personal protective equipment (PPE), including gloves and

safety glasses.[7] Avoid contact with skin, eyes, and clothing. Ensure adequate ventilation to

avoid inhalation.

Storage: Store in a tightly sealed container, protected from light.

Disposal: Chemical waste must be disposed of in accordance with local, regional, and

national regulations.[7]

Conclusion
While published solubility data for 1,1-Diphenylhexane is not readily available, its molecular

structure strongly indicates high solubility in nonpolar organic solvents and poor solubility in

polar solvents. This guide provides the theoretical basis for this prediction and a detailed,

robust experimental protocol for its quantitative determination. By following the outlined

methodology, researchers can confidently generate high-quality, reproducible solubility data

essential for applications in chemical synthesis, formulation, and pharmaceutical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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